Cas no 213212-89-6 (1,3-Benzenediamine,5-isocyanato-(9CI))

• Product Name: 1,3-Benzenediamine,5-isocyanato-(9CI)
• CAS No: 213212-89-6
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 242526
• Update Time: 2023-03-30

1,3-Benzenediamine,5-isocyanato-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,5-isocyanato-
• 3,5-Diaminophenylisocyanate
• 1,3-Benzenediamine,5-isocyanato-(9CI)
• 1,3-Benzenediamine, 5-isocyanato-

• Inchi： 1S/C7H7N3O/c8-5-1-6(9)3-7(2-5)10-4-11/h1-3H,8-9H2
• InChI Key： LEVZYHDMRDPAAP-UHFFFAOYSA-N
• SMILES： C1(N)=CC(N=C=O)=CC(N)=C1

Computed Properties

• Exact Mass: 149.059
• Monoisotopic Mass: 149.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.5A^2